Cas no 159675-32-8 (tert-butyl 2-(prop-2-en-1-yl)aminoacetate)

Tert-butyl 2-(prop-2-en-1-yl)aminoacetate is a versatile intermediate in organic synthesis, particularly valuable for its reactive allylamino and ester functional groups. The tert-butyl ester moiety enhances stability, facilitating handling and storage, while the allylamino group offers reactivity for further functionalization, such as Michael additions or polymerization. This compound is useful in peptide modifications, polymer chemistry, and pharmaceutical research, where controlled amine reactivity is required. Its balanced lipophilicity and steric hindrance make it suitable for selective transformations. The product is typically supplied in high purity, ensuring reproducibility in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.

tert-butyl 2-(prop-2-en-1-yl)aminoacetate structure

159675-32-8 structure

Product Name:tert-butyl 2-(prop-2-en-1-yl)aminoacetate

CAS No:159675-32-8

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD12148670

CID:1339143

PubChem ID:19959470

Update Time:2025-05-27

tert-butyl 2-(prop-2-en-1-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

- Glycine, N-2-propenyl-, 1,1-dimethylethyl ester
- tert-butyl 2-(prop-2-en-1-yl)aminoacetate
- 159675-32-8
- allyl glycine t-butyl ester
- OWIAOVJYDJHXCP-UHFFFAOYSA-N
- tert-butyl N-allylglycinate
- DA-09720
- AKOS009048227
- tert-butyl 2-[(prop-2-en-1-yl)amino]acetate
- EN300-872203
- SCHEMBL2710714
- N-allylglycine tert-butyl ester
- MDL： MFCD12148670
- Inchi： 1S/C9H17NO2/c1-5-6-10-7-8(11)12-9(2,3)4/h5,10H,1,6-7H2,2-4H3
- InChI Key： OWIAOVJYDJHXCP-UHFFFAOYSA-N
- SMILES： O(C(CNCC=C)=O)C(C)(C)C

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 38.3Å²

tert-butyl 2-(prop-2-en-1-yl)aminoacetate Pricemore >>

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